Cas no 853260-98-7 (2-Furancarboxylic acid, 5-ethyl-4,5-dihydro-4-oxo-5-phenyl-)

• Product Name: 2-Furancarboxylic acid, 5-ethyl-4,5-dihydro-4-oxo-5-phenyl-
• CAS No: 853260-98-7
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 1836251
• PubChem ID: 11148966
• Update Time: 2025-04-21

2-Furancarboxylic acid, 5-ethyl-4,5-dihydro-4-oxo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-ethyl-4,5-dihydro-4-oxo-5-phenyl-
• 5-ethyl-4-oxo-5-phenylfuran-2-carboxylic acid
• PMID17358052C5b
• GTPL1598
• 853260-98-7
• 5-ethyl-4-oxo-5-phenyl-4,5-dihydro-furan-2-carboxylic acid
• Q27076732
• BDBM50208125
• DTXSID90456956
• CHEMBL436301
• SCHEMBL3107779
• compound 5b [PMID: 17358052]

• Inchi： 1S/C13H12O4/c1-2-13(9-6-4-3-5-7-9)11(14)8-10(17-13)12(15)16/h3-8H,2H2,1H3,(H,15,16)
• InChI Key： SUHZZFNDVLWPTL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C1(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų